2-(2H-1,2,3-triazol-2-yl)acetonitrile

• IUPAC Name: 2-(triazol-2-yl)acetonitrile
• InChI: InChI=1S/C4H4N4/c5-1-4-8-6-2-3-7-8/h2-3H,4H2
• InChI Key: KJBVJICJPIWZMW-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(N=C1)CC#N
• Molecular Formula: C4H4N4
• Molecular Weight: 108.10 g/mol

Description

2-(2H-1,2,3-triazol-2-yl)acetonitrile is a chemical compound with the CAS Number: 1554159-63-5. It has a molecular weight of 108.1. The compound is typically stored at room temperature and is available in liquid form.

Synthesis Analysis

The synthesis of this compound involves N2-arylation of 4,5-dibromo-2H-1,2,3-triazole. A sequence of consecutive functional group transformations, namely hydrogenation, Sandmeyer iodination, and Grignard carboxylation, provides the target molecules in a reliable and scalable manner.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C4H4N4/c5-1-4-8-6-2-3-7-8/h2-3H,4H2. This indicates that the compound contains 4 carbon atoms, 4 hydrogen atoms, and 4 nitrogen atoms.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a strong dipole moment and demonstrates amphoteric properties. It can behave as a weak base or a weak acid similar to phenol.

Mechanism of Action

Mode of Action

It is known that triazole derivatives can form a c-n bond between the nitrogen of the amino group and the carbonyl carbon, with a simultaneous proton transfer from nitrogen n1 to the oxygen of the c=o bond . This suggests that 2-(2H-1,2,3-triazol-2-yl)acetonitrile may interact with its targets in a similar manner.

Result of Action

It is known that some triazole derivatives have shown effective cytotoxic activity against various cancer cell lines , suggesting that this compound may have similar effects.

Advantages and Limitations for Lab Experiments

2-(2H-1,2,3-triazol-2-yl)acetonitrile has several advantages for laboratory experiments, including its ease of synthesis and low toxicity in mammalian cells. However, this compound has some limitations, including its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of 2-(2H-1,2,3-triazol-2-yl)acetonitrile. One potential direction is the development of new antibiotics based on this compound. Another potential direction is the development of new cancer treatments based on this compound. Furthermore, this compound could be used in the development of new materials, such as polymers and metal-organic frameworks. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Conclusion:
This compound, or this compound, is a triazole-based compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments. This compound has potential applications in the development of new antibiotics, cancer treatments, and materials. Further studies are needed to fully understand the potential of this compound in scientific research.

Synthesis Methods

2-(2H-1,2,3-triazol-2-yl)acetonitrile can be synthesized using various methods, including the reaction of 2-bromoacetophenone with sodium azide, followed by the reaction of the resulting compound with acetonitrile. Another method involves the reaction of 2-chloroacetophenone with sodium azide, followed by the reaction of the resulting compound with acetonitrile. This compound can also be synthesized using the Huisgen 1,3-dipolar cycloaddition reaction between azide and acetylene.

Scientific Research Applications

2-(2H-1,2,3-triazol-2-yl)acetonitrile has been extensively studied for its potential applications in scientific research. This compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. This compound has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells. Furthermore, this compound has been investigated for its potential use in the development of new materials, such as polymers and metal-organic frameworks.

Safety and Hazards

The compound is associated with several hazard statements including H302, H312, H315, H319, H332, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).